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Compound of Interest

Compound Name: Alpidem-d14

Cat. No.: B564242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of

Alpidem-d14, a deuterated analog of the anxiolytic compound Alpidem. This document is

intended for researchers, scientists, and professionals in drug development who require

detailed information on this stable isotope-labeled standard for its use in analytical and

research applications.

Core Physicochemical Properties
Alpidem-d14 is the deuterated form of Alpidem, an imidazopyridine anxiolytic. The

incorporation of fourteen deuterium atoms results in a higher molecular weight compared to the

parent compound, making it an ideal internal standard for mass spectrometry-based

quantification of Alpidem.
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Property Value Reference

Chemical Name

6-Chloro-2-(4-chlorophenyl)-

N,N-(dipropyl-d14)-

imidazo[1,2-a]pyridine-3-

acetamide

CAS Number 1189962-23-9

Molecular Formula C₂₁H₉D₁₄Cl₂N₃O

Molecular Weight 418.42 g/mol

Appearance White Solid [1]

Melting Point 122-124°C [1]

Solubility Soluble in Chloroform [1]

Storage Conditions
2-8°C Refrigerator or -20°C

Freezer
[1]

For comparative purposes, key properties of the non-deuterated parent compound, Alpidem,

are provided below.

Property (Alpidem) Value Reference

Molecular Formula C₂₁H₂₃Cl₂N₃O [2][3]

Molecular Weight 404.34 g/mol [2][3]

Calculated LogP 4.92 [2]

Water Solubility 0.02 mg/mL [2]

Topological Polar Surface Area 37.6 Å² [2]

Mechanism of Action and Signaling Pathways
As a deuterated analog, Alpidem-d14 is expected to exhibit the same pharmacological

mechanisms as Alpidem. Alpidem's anxiolytic effects are mediated through a dual mechanism

involving both central and peripheral benzodiazepine receptors.[2]
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GABAᴀ Receptor Modulation: Alpidem acts as a positive allosteric modulator at the

benzodiazepine binding site of the GABAᴀ receptor, enhancing the inhibitory effects of the

neurotransmitter GABA.[3][4] It displays a degree of selectivity for GABAᴀ receptors

containing the α1 subunit.[3][5]

Translocator Protein (TSPO) Interaction: Alpidem also binds with high affinity to the

translocator protein (TSPO), formerly known as the peripheral benzodiazepine receptor

(PBR).[3][6] This interaction is thought to contribute to its anxiolytic properties by stimulating

the synthesis of neurosteroids, such as allopregnanolone, which are themselves positive

modulators of the GABAᴀ receptor.[3]
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Caption: Dual signaling pathway of Alpidem.
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Alpidem-d14 are

proprietary to the manufacturers. However, a general workflow for the characterization and

analysis of such a small molecule standard is outlined below. The determination of Alpidem and

its metabolites in biological matrices has been successfully achieved using column-switching

high-performance liquid chromatography (HPLC) with fluorescence detection.[7]

General Experimental Workflow for Characterization
The identity and purity of a reference standard like Alpidem-d14 are typically confirmed

through a series of analytical techniques.

Synthesis and Purification: The synthesis involves the incorporation of deuterium-labeled

propyl groups. Purification is often achieved through crystallization or chromatographic

techniques.

Structural Confirmation:

Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the molecular structure and

the positions of the deuterium labels.

Purity Assessment:

High-Performance Liquid Chromatography (HPLC): To determine the chemical purity by

separating the main compound from any impurities.

Gas Chromatography (GC): Can also be used for purity assessment, particularly for

volatile impurities.

Physicochemical Property Determination:

Melting Point: Determined using a melting point apparatus. A narrow melting point range is

indicative of high purity.
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Solubility: Assessed by dissolving the compound in various solvents at known

concentrations.
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Caption: General workflow for chemical standard characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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